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Introduction and Historical Context

Thiamine bromide, a pharmaceutical salt form of vitamin B1, has been extensively investigated in
Russian clinical research for decades. This compound represents an important therapeutic variant in the
thiamine family, characterized by the replacement of the chloride ion found in conventional thiamine
hydrochloride with a bromide ion. Russian medical science has pioneered several unique clinical
applications for this compound, particularly in the management of gastrointestinal disorders, neurological
conditions, and cardiovascular diseases. The distinct pharmacological profile of thiamine bromide,
including its potential effects on cerebral circulation and gastric function, has made it a subject of ongoing

scientific interest in Russian medical literature.

The research landscape for thiamine bromide spans from the mid-20th century to contemporary
investigations, reflecting its enduring therapeutic relevance. Russian clinical studies have employed rigorous
methodological approaches to elucidate the compound's mechanisms of action, optimal dosing parameters,
and clinical efficacy across various patient populations. This comprehensive analysis synthesizes findings
from historical and contemporary Russian research to provide drug development professionals with a
nuanced understanding of thiamine bromide's potential applications and underlying pharmacological

properties, supported by structured data presentation and visual representations of key mechanistic pathways.
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Clinical Applications and Therapeutic Uses

Gastrointestinal Ulcer Management

Russian clinical research has extensively investigated thiamine bromide for managing peptic ulcer disease,
with demonstrated effects on pain relief and ulcer healing. A 1963 study conducted at the Kazan Medical
Institute examined 66 patients with gastric (18) and duodenal (48) ulcers who received daily intravenous
injections of thiamine bromide at 20-40 mg doses for 10-20 days. The treatment yielded significant
symptomatic improvement, with complete pain disappearance after 2-3 injections in 53 patients (80.3%)
and after 4-5 injections in 10 additional patients (15.2%). Dyspeptic symptoms including vomiting, nausea,

heartburn, and constipation disappeared completely in 63 patients (95.5%) [1].

The therapeutic efficacy was further evaluated through radiographic examination, which showed complete
disappearance of the ulcer niche in 19 of 35 patients (54.3%), reduced niche size in 8 patients (22.9%), and
no significant change in the remaining cases. Researchers documented additional metabolic effects
including normalized gastric acidity, slight blood sugar reduction, increased plasma reserve alkalinity, and
elevated H-ion concentration in urine. The total cumulative dosage ranged from 60-90 mg to 450-500 mg per
treatment course, with optimal results observed at 100-300 mg for responsive patients and up to 400 mg for

those requiring longer therapy. No adverse reactions were reported across the study population [1].

Neurological and Pediatric Formulations

Russian pharmaceutical science has developed specialized formulations containing thiamine bromide for
neurological applications. A 2015 research paper detailed a pediatric syrup formulation with neurological
activity containing thiamine bromide, pyridoxine hydrochloride, cyanocobalamin, and sorbitol as an
excipient-free dispersion medium. This formulation was specifically designed for young children, excluding
unwanted excipients such as stabilizers, dyes, aromatics, ethanol, and saccharose. The formulation
demonstrated good stability over 30 months and exhibited anxiolytic activity in animal studies, suggesting

potential for pediatric neurological applications [2].

Table: Clinical Applications of Thiamine Bromide in Russian Medical Research
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Therapeutic Dosage Patient Study
) ) Key Outcomes

Area Regimen Population Reference
Peptic Ulcer 20-40 mg IV 66 patients (18 Pain elimination in Kazan Medical
Disease daily for 10-20 gastric, 48 95.5%; ulcer Institute, 1963

days duodenal ulcers) disappearance in [1]

54.3%

Hypertension & 1 mL of 6% Patients with Reduced vessel Farmakol
Cerebral solution IM essential tonicity; mild Toksikol, 1976
Circulation hypertension hypotensive effect [3]
Pediatric Syrup Young children Anxiolytic activity; Pharmaciya
Neurological formulation (animal studies) stable for 30 months Journal, 2015
Formulation (2]

Pharmacological Properties and Mechanisms

Cardiovascular and Cerebrovascular Effects

Russian research has elucidated significant cerebrovascular effects of thiamine bromide, demonstrating its
influence on cerebral hemodynamics and vascular tonicity. A 1976 experimental and clinical study
published in Farmakol Toksikol investigated the compound's effects on cerebral circulation and arterial
pressure in both animal models and human subjects. In anesthetized cats with controlled respiration,
intravenous administration of thiamine bromide at 5-7 mg/kg significantly affected cerebral blood flow
dynamics, including changes to circulation rate, total arterial pressure, oxygen tension in brain tissues, and

pressure in the brain's venous vessels [3].

In clinical evaluation involving patients with essential hypertension, intramuscular administration of 1 mL
of a 6% thiamine bromide solution resulted in reduced tonicity of both intra- and extracranial vessels while
increasing pulsed variations in cerebral blood volume filling. The study documented a mild hypotensive
effect and demonstrated that oxygen tension in cerebral vessels primarily depended on changes in cerebral

circulation rate. These findings suggest that thiamine bromide exerts its cerebrovascular effects through
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modulation of vascular resistance rather than direct cardiac actions, positioning it as a potential therapeutic

option for conditions involving cerebral circulation impairment [3].

Metabolic Interactions and Enzyme Inhibition

The molecular actions of thiamine bromide extend to enzymatic processes, particularly through its
relationship with thiamine-dependent enzymes. Russian researchers have developed and investigated
oxythiamine bromide as a specific inhibitor of thiamine-dependent enzymes, comparing its properties to
commercial chloride forms. A 1987 study published in Voprosy Meditsinskoi Khimii demonstrated that the
bromide salt offered advantages in synthesis simplicity, higher yield, and superior purity of the final product
while exhibiting lower toxicity while maintaining similar antivitamin activity against transketolase and

pyruvate dehydrogenase compared to chloride forms [4].

These enzymatic inhibition properties are particularly relevant for investigational applications in metabolic
disorders and cancer research, where selective disruption of thiamine-dependent metabolic pathways may
offer therapeutic benefits. The structural characteristics of thiamine bromide, including intermolecular
short contacts involving sulfur and nitrogen atoms of the thiazole ring, contribute to its biological activity
and crystal formation properties, as revealed through X-ray crystallography studies [5]. These molecular
interactions facilitate the compound's participation in critical biochemical pathways, including carbohydrate

metabolism and energy production, which underlie its diverse clinical applications.

Table: Pharmacological Properties of Thiamine Bromide Based on Russian Research

Pharmacological Experimental . Research
DosagelConcentration Observed Effects

Parameter Model Context

Cerebral Anesthetized 5-7 mg/kg IV Altered cerebral Experimental

Circulation cats blood flow study [3]

dynamics; changed
oxygen tension

Vascular Tonicity Human 1 mL of 6% solution IM Reduced Clinical study
hypertension intra/extracranial [3]
patients vessel tonicity;
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Pharmacological Experimental . Research
Dosage/Concentration Observed Effects
Parameter Model Context

increased blood
volume pulsation

Enzyme Inhibition =~ Comparative N/A Lower toxicity with Enzyme
biochemical maintained inhibition
study antivitamin activity research [4]

vs. chloride forms

Metabolic Effects Peptic ulcer 20-40 mg IV daily Normalized gastric Clinical
patients acidity; reduced observations
blood sugar; [1]

increased plasma
alkalinity

Analytical Methods and Stability Assessment

Quantification Methodologies

Russian analytical research has contributed significantly to thiamine quantification methods, including
approaches specifically adapted for thiamine bromide. A modified thiochrome method for thiamine
analysis has been systematically evaluated, with detailed investigation of critical methodological factors.
This approach demonstrates linear standard curves from 10 to 3000 nmol/L, with within-run and between-
run coefficients of variation for total thiamin in whole blood of 3.6% and 7.4% respectively. The method
showed excellent analytical recovery ranging from 93-109% across low, intermediate, and high thiamine

concentrations added to whole blood samples [6].

The research identified several methodological optimizations, including the superiority of acid phosphatase
from potato over either a-amylase or acid phosphatase from wheat germ as a dephosphorylating agent. The
timing of cyanogen bromide exposure was established as a critical factor in assay performance.
Additionally, the study documented previously unreported interference from penicillin derivatives, along
with several commonly used diuretic and antiepileptic medications, providing essential methodological

considerations for accurate thiamine bromide quantification in biological samples [6].
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Stability and Formulation Considerations

Russian pharmaceutical sciences have addressed stability profiles of thiamine bromide formulations, with
implications for product development and quality control. Research has established that samples for thiamine
analysis remain stable for two days at room temperature, seven days when refrigerated, and up to two years
when frozen. Interestingly, pre-assay freezing increased sample yield by 41% (+29% SD), suggesting

potential methodological advantages for certain analytical applications [6].

In formulation development, Russian researchers have created stable syrup formulations containing
thiamine bromide for pediatric neurological applications. These formulations maintained stability in
organoleptic properties, qualitative and quantitative content of all active ingredients, microbiological
purity, and technological parameters throughout 30 months of stability testing. The exclusion of problematic
excipients such as stabilizers, dyes, aromatics, ethanol, and saccharose while maintaining extended stability

represents a significant formulation achievement with particular relevance for pediatric populations [2].

Contemporary Research and Future Directions

Thiamine Status in Special Populations

Contemporary Russian-inspired research continues to investigate thiamine status in various clinical
populations, with implications for thiamine bromide therapeutics. A 2025 cross-sectional study examined
thiamine deficiency prevalence in 113 maintenance hemodialysis patients, revealing an 11.5% deficiency
rate. This research employed high-performance liquid chromatography for precise thiamine quantification

in whole blood, demonstrating sophisticated analytical approaches consistent with modern standards [7].

The study revealed significant clinical correlations, including positive associations between thiamine levels
and iron metabolism markers such as hemoglobin, transferrin saturation, and serum iron. Multivariate
regression analysis confirmed that thiamine levels independently correlated with hemoglobin levels,
suggesting a potential relationship between thiamine status and anemia in this population. These findings
highlight the ongoing relevance of thiamine research in contemporary medical science and suggest potential
expanded applications for thiamine bromide in managing complications associated with chronic kidney

disease and other conditions characterized by similar metabolic disturbances [7].
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Molecular Structure and Scientific Implications

Advanced analytical techniques have been applied to characterize the molecular structure of thiamine
bromide, revealing details with potential implications for its pharmacological activity. X-ray crystallography
studies have determined that thiamine bromide hydrate crystals display monoclinic structure with specific
parameters (a = 12.348, b = 24.852, ¢ = 11.682 A, B = 113.67°, Z = 4, space group P21/c). The crystal
structure consists of two crystallographically independent thiamine cations, bromide anions, and water

molecules, with thiamine cations adopting the F-conformation [5].

The identification of intermolecular short contacts involving sulfur and nitrogen atoms of the thiazole ring
provides insight into potential molecular interaction mechanisms that may underlie the compound's
biological activities. These structural characteristics contribute to the compound's physicochemical
properties, stability profile, and potentially distinct pharmacological effects compared to other thiamine salts.
Understanding these structure-activity relationships at the molecular level represents an important
direction for future research and drug development efforts involving thiamine bromide and related

compounds [5].

Visual Representation of Thiamine Bromide
Applications

The following diagram illustrates the primary clinical applications and pharmacological effects of thiamine

bromide as identified in Russian clinical research:
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Diagram: Thiamine bromide's clinical applications, pharmacological effects, and molecular mechanisms
based on Russian clinical research. Solid arrows indicate direct relationships, while dashed arrows represent

underlying mechanisms.

Conclusion

Russian clinical research has established thiamine bromide as a versatile therapeutic agent with
demonstrated efficacy in managing peptic ulcer disease, cerebrovascular disorders, and potential
neurological applications. The distinct pharmacological profile of this bromide salt, including its effects on
pain perception, cerebral circulation, vascular tonicity, and metabolic processes, positions it as a valuable

compound in the therapeutic arsenal. The extensive clinical experience documented in Russian medical
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literature, complemented by contemporary research methodologies, provides a robust foundation for further

investigation and potential expansion of clinical applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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